Cas no 81931-48-8 (1,2,3-Benzenetricarboxylic acid, 4-hydroxy-, trimethyl ester)

1,2,3-Benzenetricarboxylic acid, 4-hydroxy-, trimethyl ester structure
81931-48-8 structure
Product Name:1,2,3-Benzenetricarboxylic acid, 4-hydroxy-, trimethyl ester
CAS No:81931-48-8
MF:C12H12O7
MW:268.219484329224
CID:702524
PubChem ID:20431196
Update Time:2025-04-19

1,2,3-Benzenetricarboxylic acid, 4-hydroxy-, trimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzenetricarboxylic acid, 4-hydroxy-, trimethyl ester
    • trimethyl 4-hydroxybenzene-1,2,3-tricarboxylate
    • RLAQYWQGVIWVHJ-UHFFFAOYSA-N
    • DTXSID10607004
    • 81931-48-8
    • Benzene-1,2,3-tricarboxylic acid, 4-hydroxy, trimethyl ester
    • SCHEMBL10882360
    • Inchi: 1S/C12H12O7/c1-17-10(14)6-4-5-7(13)9(12(16)19-3)8(6)11(15)18-2/h4-5,13H,1-3H3
    • InChI Key: RLAQYWQGVIWVHJ-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C(=O)OC)C(C(=O)OC)=C1C(=O)OC

Computed Properties

  • Exact Mass: 268.05830272g/mol
  • Monoisotopic Mass: 268.05830272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 99.1Ų
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